Cas no 163719-78-6 (Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 163719-78-6
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 110307
• PubChem ID: 45082667
• Update Time: 2025-05-24

Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate
• 1,2,4-Oxadiazole-3-carboxylicacid, 5-ethenyl-, ethyl ester
• ethyl 5-ethenyl-1,2,4-oxadiazole-3-carboxylate
• 5-Ethenyl-1,2,4-oxadiazole-3-carboxylic acid ethyl ester
• 1,2,4-Oxadiazole-3-carboxylicacid,5-ethenyl-,ethylester(9CI)
• 163719-78-6
• A15279
• AM20080458
• EN300-2077328
• DTXSID70665322
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-ethenyl-, ethyl ester
• BCP26385
• FT-0709761
• AKOS005146468
• DB-026600
• ethyl5-vinyl-1,2,4-oxadiazole-3-carboxylate

• MDL： MFCD16876094
• Inchi： 1S/C7H8N2O3/c1-3-5-8-6(9-12-5)7(10)11-4-2/h3H,1,4H2,2H3
• InChI Key： UVDPMYFYUQZZEN-UHFFFAOYSA-N
• SMILES： O(C(C1=NOC(C=C)=N1)=O)CC

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.209
• Boiling Point: 252 ºC
• Flash Point: 106 ºC
• Refractive Index: 1.517
• PSA: 65.22000
• LogP: 0.88930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate (CAS: 163719-78-6)

Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate (CAS: 163719-78-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and functionalization of Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient one-pot synthesis method for this compound, utilizing a cyclization reaction between ethyl cyanoacetate and hydroxylamine hydrochloride, followed by vinylation. The optimized protocol achieved a yield of 78%, with high purity, making it a practical approach for large-scale production. The study also explored the compound's reactivity, noting its potential for further derivatization via click chemistry or Michael addition reactions.

In terms of biological activity, Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate has shown promising results as a scaffold for designing enzyme inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against bacterial DNA gyrase, with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to interact with the ATP-binding site of the enzyme, suggesting its potential as a lead structure for novel antibiotics. Additionally, molecular docking studies supported these findings, revealing favorable binding interactions with key amino acid residues in the target enzyme.

Another significant development involves the application of Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate in the design of anticancer agents. A recent preprint (2024) from a research group at the University of Cambridge described the synthesis of a series of hybrid molecules incorporating this oxadiazole core with known pharmacophores. Preliminary in vitro testing against a panel of cancer cell lines showed selective cytotoxicity, particularly against breast and lung cancer cells, with minimal effects on normal cells. The researchers proposed that the vinyl group's ability to participate in covalent binding with cellular targets may contribute to the observed selectivity and potency.

From a drug delivery perspective, innovative formulations containing Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate have been investigated. A 2023 patent application (WO2023187654A1) disclosed nanoparticle-based delivery systems for oxadiazole derivatives, demonstrating improved bioavailability and targeted delivery to inflamed tissues in animal models of rheumatoid arthritis. The technology leverages the compound's vinyl group for covalent attachment to polymer carriers, enabling controlled release profiles and enhanced therapeutic outcomes.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate-based therapeutics. Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) have highlighted the need for structural modifications to improve metabolic stability, as the ester moiety was found to be susceptible to rapid hydrolysis in plasma. Several research groups are currently exploring prodrug strategies and bioisosteric replacements to address this limitation while maintaining the compound's biological activity.

In conclusion, Ethyl 5-vinyl-1,2,4-oxadiazole-3-carboxylate (CAS: 163719-78-6) continues to emerge as a valuable scaffold in medicinal chemistry, with recent studies expanding its applications across multiple therapeutic areas. The compound's synthetic accessibility, versatile reactivity, and demonstrated biological activities make it an attractive focus for ongoing research. Future directions likely include the development of more stable derivatives, exploration of combination therapies, and advancement of targeted delivery systems to fully realize its therapeutic potential.